Cas no 51077-51-1 (Retinoic acid,7,8-dihydro-, methyl ester, 13-cis- (9CI))

• Product Name: Retinoic acid,7,8-dihydro-, methyl ester, 13-cis- (9CI)
• CAS No: 51077-51-1
• MF: C₂₁H₃₂O₂
• MW: 316.477586746216
• CID: 371844
• PubChem ID: 6441667
• Update Time: 2025-04-19

Retinoic acid,7,8-dihydro-, methyl ester, 13-cis- (9CI) Chemical and Physical Properties

Names and Identifiers

• Retinoic acid,7,8-dihydro-, methyl ester, 13-cis- (9CI)
• methyl (2Z,4E,6E)-3,7-dimethyl-9-(2,6,6-trimethylcyclohexen-1-yl)nona-2,4,6-trienoate
• methyl 7,8-dihydroretinoate
• 51077-51-1
• Retinoic acid, 7,8-dihydro-, methyl ester, 13-cis-
• 13-cis-7,8-Dihydroretinoic acid methyl ester

• Inchi： 1S/C21H32O2/c1-16(9-7-10-17(2)15-20(22)23-6)12-13-19-18(3)11-8-14-21(19,4)5/h7,9-10,15H,8,11-14H2,1-6H3/b10-7+,16-9+,17-15-
• InChI Key： OAURFXFNOLEVQH-IAEFYPGOSA-N
• SMILES： O(C)C(/C=C(/C)\C=C\C=C(/C)\CCC1=C(C)CCCC1(C)C)=O

Computed Properties

• Exact Mass: 316.240230259g/mol
• Monoisotopic Mass: 316.240230259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 542
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 6.2
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Retinoids Retinoid esters